2-(isopropylthio)-3-(3-(trifluoromethyl)phenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one

• IUPAC Name: 2-propan-2-ylsulfanyl-3-[3-(trifluoromethyl)phenyl]-6,7-dihydrothieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C16H15F3N2OS2/c1-9(2)24-15-20-12-6-7-23-13(12)14(22)21(15)11-5-3-4-10(8-11)16(17,18)19/h3-5,8-9H,6-7H2,1-2H3
• InChI Key: KSQDWPFOEWZYJC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)SC1=NC2=C(C(=O)N1C3=CC=CC(=C3)C(F)(F)F)SCC2
• Molecular Formula: C16H15F3N2OS2
• Molecular Weight: 372.4 g/mol
• CAS No.: 877654-02-9

Description

2-(isopropylthio)-3-(3-(trifluoromethyl)phenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C16H15F3N2OS2 and its molecular weight is 372.42. The purity is usually 95%.
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Scientific Research Applications

• The compound 2-(isopropylthio)-3-(3-(trifluoromethyl)phenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one and its derivatives have been synthesized through various methods, demonstrating the chemical versatility and potential for structural modifications of this compound. For instance, a series of novel 6-phenyl-thieno[3,2-d]pyrimidine derivatives with different functional groups have been synthesized by treating specific intermediate compounds with various reagents. The study highlights the potential of these compounds in the development of new chemical entities with varied properties (Hafez & El-Gazzar, 2017).

Anticancer Activity :

• A significant application of thieno[3,2-d]pyrimidine derivatives is in the field of cancer research. Several newly synthesized compounds based on this scaffold have displayed potent anticancer activity, comparable to that of known anticancer drugs, against various human cancer cell lines. This indicates the potential of these compounds in the development of new anticancer therapies (Hafez & El-Gazzar, 2017).

Antibacterial and Antimicrobial Activities :

• Thieno[3,2-d]pyrimidine derivatives have also been explored for their antibacterial and antimicrobial properties. A series of 2,3,5,7-substituted-pyrido[2,3-d]pyrimidin-4(3H)-one derivatives have shown effective antibacterial activity against both Gram-positive and Gram-negative bacteria (Bheemanapalli et al., 2008). Moreover, novel thiazolidinone derivatives containing thieno[d]pyrimidine-4-one moiety have demonstrated promising biological activity against a range of bacterial and fungal strains, indicating their potential as antimicrobial agents (El Azab & Abdel-Hafez, 2015).